Cas no 350482-02-9 (5-Amino-4-fluoro-2-methylphenol Sulfate)
5-Amino-4-fluoro-2-methylphenol Sulfate is a specialized organic compound primarily used as an intermediate in the synthesis of dyes, pharmaceuticals, and agrochemicals. Its molecular structure, featuring both amino and fluoro substituents on a phenolic ring, enhances reactivity and selectivity in coupling reactions. The sulfate salt form improves solubility and stability, facilitating handling and storage. This compound is valued for its role in producing high-purity derivatives, particularly in applications requiring precise functional group manipulation. Its consistent performance and compatibility with various reaction conditions make it a reliable choice for research and industrial processes. Proper handling requires adherence to standard safety protocols for sulfates and aromatic amines.
350482-02-9 structure
Product Name:5-Amino-4-fluoro-2-methylphenol Sulfate
CAS No:350482-02-9
MF:C7H10FNO5S
MW:239.22140455246
CID:2085310
Update Time:2025-06-23
5-Amino-4-fluoro-2-methylphenol Sulfate Chemical and Physical Properties
Names and Identifiers
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- 5-Amino-4-fluoro-2-methylphenol Sulfate
- 5-Amino-4-fluoro-2-methylphenol;sulfuric acid
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- Inchi: 1S/C7H8FNO.H2O4S/c1-4-2-5(8)6(9)3-7(4)10;1-5(2,3)4/h2-3,10H,9H2,1H3;(H2,1,2,3,4)
- InChI Key: PKTNQSUCNTYVGX-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(O)O.FC1C(=CC(=C(C)C=1)O)N
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 202
- Topological Polar Surface Area: 129
5-Amino-4-fluoro-2-methylphenol Sulfate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A609730-250mg |
5-Amino-4-fluoro-2-methylphenol Sulfate |
350482-02-9 | 250mg |
$ 201.00 | 2023-04-19 | ||
| TRC | A609730-2.5g |
5-Amino-4-fluoro-2-methylphenol Sulfate |
350482-02-9 | 2.5g |
$ 4500.00 | 2023-09-08 |
5-Amino-4-fluoro-2-methylphenol Sulfate Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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5. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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